23651-95-8

Droxidopa

In Stock

• CAS RN:
• 23651-95-8

• Formula:
• C9H11NO5

• InChI:
• InChI=1S/C9H11NO5/c10-7(9(14)15)8(13)4-1-2-5(11)6(12)3-4/h1-3,7-8,11-13H,10H2,(H,14,15)/t7-,8+/m1/s1

• InChIKey:
• QXWYKJLNLSIPIN-SFYZADRCSA-N

• Droxidopa (L-DOPS) is a synthetic precursor and prodrug of the neurotransmitter norepinephrine. It is transformed into norepinephrine through the action of DOPA decarboxylase. L-DOPS increases norepinephrine levels in the rat heart following intraperitoneal administration and in the brain following intracerebroventricular administration at doses of 125 and 100 µg/animal, respectively. It increases arterial pressure and mesenteric arterial resistance in rats with ligated portal vein or biliary ducts when used at doses of 25-50 mg/kg. L-DOPS crosses the blood brain barrier, however, its effects can be blocked by the peripherally-restricted DOPA decarboxylase inhibitor carbidopa, indicating that the mechanism is peripheral. Formulations containing droxidopa are used in the treatment of neurogenic orthostatic hypotension.
  
  

2-Amino-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid

• CAS RN:
• 23651-95-8; 3916-18-5; 492-46-6

• Formula:
• C9H11NO5

• InChI:
• InChI=1S/C9H11NO5/c10-7(9(14)15)8(13)4-1-2-5(11)6(12)3-4/h1-3,7-8,11-13H,10H2,(H,14,15)

• InChIKey:
• QXWYKJLNLSIPIN-UHFFFAOYSA-N

• 2-Amino-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid is a useful research compound. Its molecular formula is C9H11NO5 and its molecular weight is 213.189. The purity is usually 95%.